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Compound of Interest

Compound Name: (R)-3-(Boc-amino)pyrrolidine

Cat. No.: B045263 Get Quote

An In-depth Technical Guide to (R)-3-(Boc-amino)pyrrolidine

This technical guide provides a comprehensive overview of (R)-3-(Boc-amino)pyrrolidine, a

chiral pyrrolidine derivative crucial in the fields of organic synthesis and medicinal chemistry. It

serves as a vital building block for the synthesis of a wide array of pharmaceuticals and

bioactive molecules. This document details its molecular structure, physicochemical properties,

and its role in synthetic chemistry.

Physicochemical Properties
(R)-3-(Boc-amino)pyrrolidine is a white to almost white crystalline solid.[1][2] Its key

quantitative data are summarized in the table below for easy reference.
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Property Value

Molecular Formula C₉H₁₈N₂O₂[1][2]

Molecular Weight 186.25 g/mol [1][2][3]

CAS Number 122536-77-0[1][2]

Appearance
White to almost white crystals or solid powder[1]

[2]

Melting Point 50-54 °C[1][4]

Boiling Point 286.4 °C at 760 mmHg[2]

Density 1.04 g/cm³[2]

IUPAC Name tert-butyl N-[(3R)-pyrrolidin-3-yl]carbamate[2][3]

SMILES CC(C)(C)OC(=O)N[C@@H]1CCNC1

InChI Key DQQJBEAXSOOCPG-SSDOTTSWSA-N[2][4]

Role in Synthetic Chemistry
(R)-3-(Boc-amino)pyrrolidine is a versatile intermediate in organic synthesis, particularly

valued for its chiral pyrrolidine core and the presence of a Boc-protected amine.[1] The tert-

butoxycarbonyl (Boc) group is a widely used protecting group for amines due to its stability

under various reaction conditions and its facile removal under acidic conditions. This allows for

selective reactions at other positions of the molecule.

Due to its structural features, this compound is a key starting material in the development of

various pharmacologically active agents, including antitumor, antibacterial, and antiulcer

compounds.[2]

Experimental Protocols and Methodologies
The specific experimental protocols involving (R)-3-(Boc-amino)pyrrolidine are highly

dependent on the target molecule being synthesized. As a building block, it can be utilized in a

variety of chemical reactions, such as N-alkylation, acylation, and coupling reactions. The
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choice of reagents, solvents, and reaction conditions would be tailored to the specific synthetic

route.

It is important to note that signaling pathways are biological processes and are not directly

associated with a synthetic building block like (R)-3-(Boc-amino)pyrrolidine itself. Rather, the

final pharmaceutical compounds synthesized using this molecule may be designed to interact

with specific signaling pathways.

Visualizations
To further elucidate the structure and utility of (R)-3-(Boc-amino)pyrrolidine, the following

diagrams are provided.

Caption: 2D Molecular Structure of (R)-3-(Boc-amino)pyrrolidine.
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Caption: Synthetic utility of the Boc protecting group.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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